Ethyl 3-(3-chloro-4-fluorophenyl)-3-oxopropanoate
Overview
Description
Ethyl 3-(3-chloro-4-fluorophenyl)-3-oxopropanoate, also known as EF3, is an organic compound that has been the subject of scientific research due to its potential applications in the fields of chemistry, biochemistry, and pharmacology. EF3 is a white crystalline solid that is soluble in most organic solvents and has a molecular weight of 344.9 g/mol. EF3 is a chiral compound, meaning that it can exist in two different forms that are mirror images of each other.
Scientific Research Applications
Ethylene and Ethylene Inhibitors in Postharvest Technology Ethylene plays a crucial role in the ripening process of climacteric fruits, and its inhibition has been a focus to extend the shelf-life of these products. Research on 1-methylcyclopropene (1-MCP), an ethylene action inhibitor, has shown effectiveness in delaying ripening and senescence in various fruits and vegetables, indicating the potential of ethylene inhibitors in postharvest technology (Martínez-Romero et al., 2007). This suggests that compounds affecting ethylene perception or biosynthesis, similar in function to Ethyl 3-(3-chloro-4-fluorophenyl)-3-oxopropanoate, could have applications in enhancing the postharvest quality of agricultural products.
Sterilization and Medical Device Safety Ethylene oxide is a well-known sterilizing agent for medical devices, highlighting the significance of compounds with sterilizing properties in medical applications. The review by Mendes et al. (2007) discusses the advantages and challenges of using ethylene oxide for sterilization, emphasizing the importance of cycle design and validation in ensuring safety and efficacy (Mendes, Brandão, & Silva, 2007). Research into related esters and compounds, like this compound, could uncover new sterilization methods or improve existing practices.
Ethylene Oxide and Cancer Research The classification of ethylene oxide as a known human carcinogen based on its genotoxicity underscores the significance of research into the safety and toxicological profiles of chemical compounds. The review by Vincent et al. (2019) calls for a reevaluation of the evidence and dose-response implications for ethylene oxide, suggesting that a comprehensive understanding of chemical properties and effects is crucial for accurate risk assessment (Vincent et al., 2019). This highlights the importance of toxicological research for compounds like this compound, to assess their safety and potential carcinogenicity.
properties
IUPAC Name |
ethyl 3-(3-chloro-4-fluorophenyl)-3-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClFO3/c1-2-16-11(15)6-10(14)7-3-4-9(13)8(12)5-7/h3-5H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUOACPMHJWOZNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=CC(=C(C=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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